Cas no 870540-69-5 (2-[(4-bromobenzyl)amino]-1-butanol)

• Product Name: 2-[(4-bromobenzyl)amino]-1-butanol
• CAS No: 870540-69-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 3111535
• PubChem ID: 4715988
• Update Time: 2025-10-18

2-[(4-bromobenzyl)amino]-1-butanol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromobenzyl)amino]-1-butanol
• 2-[(4-bromobenzyl)amino]butan-1-ol
• STK289699
• CHEMBL1618625
• 2-[(4-bromophenyl)methylamino]butan-1-ol
• 2-{[(4-bromophenyl)methyl]amino}butan-1-ol
• AKOS000284705
• EN300-167243
• AN-465/42243975
• SCHEMBL11410649
• 870540-69-5

• Inchi： 1S/C11H16BrNO/c1-2-11(8-14)13-7-9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3
• InChI Key： GGWXHHXJNVYQLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(CO)CC

Computed Properties

• Exact Mass: 257.04153Da
• Monoisotopic Mass: 257.04153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-[(4-bromobenzyl)amino]-1-butanol

2-[(4-Bromobenzyl)Amino]-1-Butanol: A Comprehensive Overview

2-[(4-Bromobenzyl)Amino]-1-butanol, also known by its CAS number 870540-69-5, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a bromobenzyl group with an amino alcohol functionality. The presence of the bromine atom in the benzyl group introduces distinct electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-[(4-Bromobenzyl)Amino]-1-butanol typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral center in the molecule, which is crucial for its biological activity. This approach not only enhances the yield but also improves the enantiomeric excess, making it more suitable for pharmaceutical applications.

The pharmacological properties of 2-[(4-Bromobenzyl)Amino]-1-butanol have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents for neurodegenerative diseases. The compound exhibits moderate activity against several enzyme targets associated with Alzheimer's disease, such as acetylcholinesterase and butyrylcholinesterase. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In addition to its pharmacological applications, 2-[(4-Bromobenzyl)Amino]-1-butanol has found utility in materials science. Its amino alcohol functionality makes it a suitable precursor for the synthesis of advanced polymers and surfactants. Recent research has focused on its use as a building block for amphiphilic molecules, which are essential components in drug delivery systems and nanotechnology. The bromine substituent in the benzyl group also contributes to its reactivity in polymerization reactions, enabling the creation of materials with tailored properties.

The environmental impact of 2-[(4-Bromobenzyl)Amino]-1-butanol has been a topic of interest, particularly given its potential release into aquatic systems during industrial processes. Studies have shown that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other similar compounds. Efforts are underway to optimize waste management practices to minimize its environmental footprint while maintaining its industrial relevance.

In conclusion, 2-[(4-Bromobenzyl)Amino]-1-butanol, with its CAS number 870540-69-5, stands as a multifaceted compound with promising applications across diverse disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule in both research and industry. As ongoing studies continue to uncover new insights into its potential, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.